Cas no 898644-85-4 (1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole)

• Product Name: 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole
• CAS No: 898644-85-4
• MF: C₁₈H₂₆N₂O₃S
• MW: 350.475643634796
• CID: 6031702
• PubChem ID: 20105489
• Update Time: 2025-06-12

1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole
• 1-(2-ethoxy-4-methyl-5-propan-2-ylphenyl)sulfonyl-2-propan-2-ylimidazole
• 1-[2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl]-2-(propan-2-yl)-1H-imidazole
• 1-((2-ethoxy-5-isopropyl-4-methylphenyl)sulfonyl)-2-isopropyl-1H-imidazole
• starbld0004495
• VU0606888-1
• AB01284988-01
• CCG-122987
• 898644-85-4
• AKOS001707950
• Z1201712816
• NCGC00285571-01
• F3237-0432

• Inchi： 1S/C18H26N2O3S/c1-7-23-16-10-14(6)15(12(2)3)11-17(16)24(21,22)20-9-8-19-18(20)13(4)5/h8-13H,7H2,1-6H3
• InChI Key： NTVLWOULJRHCAL-UHFFFAOYSA-N
• SMILES： C1(C(C)C)N(S(C2=CC(C(C)C)=C(C)C=C2OCC)(=O)=O)C=CN=1

Computed Properties

• Exact Mass: 350.16641387g/mol
• Monoisotopic Mass: 350.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole

Introduction to 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole (CAS No. 898644-85-4)

The compound 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole, identified by its CAS number 898644-85-4, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a benzenesulfonyl group linked to an imidazole core, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple substituents, including ethoxy, methyl, and propan-2-yl groups, contributes to its unique chemical properties and reactivity, making it a subject of extensive research and development.

Recent studies have highlighted the importance of sulfonyl-containing compounds in the design of novel therapeutic agents. The benzenesulfonyl moiety, in particular, has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In the context of 1H-imidazole, this heterocyclic compound serves as a versatile scaffold for drug development, offering favorable pharmacokinetic profiles and metabolic stability. The combination of these structural features makes 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole a promising candidate for further exploration in pharmaceutical research.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Research has demonstrated that sulfonyl imidazoles can act as potent inhibitors of various enzymes involved in critical biological pathways. For instance, derivatives of imidazole have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression. The specific arrangement of substituents in 1-2-ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-2-(propan-2-yl)-1H-imidazole may enhance its binding affinity to target enzymes, thereby improving its efficacy as a therapeutic agent.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. The use of protective groups and careful purification techniques ensures high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that 1H-imidazole derivatives exhibit significant potential in therapeutic applications. The benzenesulfonyl group imparts strong electron-withdrawing properties, which can influence the electronic distribution across the molecule and enhance interactions with biological targets. Additionally, the presence of bulky alkyl groups may improve solubility and bioavailability, critical factors for drug development.

The field of medicinal chemistry has seen considerable progress in leveraging computational methods to predict and optimize the properties of novel compounds. Molecular modeling techniques have been instrumental in understanding the binding modes of 1H-imidazole derivatives with target proteins. By simulating interactions at the atomic level, researchers can identify key structural features that contribute to biological activity and refine molecular designs accordingly.

Another area of interest is the exploration of propanenyl-substituted compounds in drug discovery. The propanenyl group introduces additional conformational flexibility to the molecule, which can be exploited to enhance binding affinity or modulate pharmacokinetic properties. This structural motif has been successfully incorporated into various therapeutic agents, demonstrating its versatility in medicinal chemistry.

Future research directions for 1--89864485--85--4 include investigating its interactions with specific enzymes and receptors using biochemical assays. Additionally, exploring its potential as an intermediate in the synthesis of more complex drug candidates is warranted. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this compound.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. By combining traditional organic synthesis with modern biotechnological approaches, 1--85--4 can be positioned as a key component in next-generation therapeutics. Its unique structural features make it an attractive scaffold for further derivatization, enabling the creation of highly specific and effective drug molecules.

In conclusion, 1--85--4 exemplifies the intersection of innovative chemical design and biological function, offering significant promise for future pharmaceutical applications. Ongoing research efforts aim to elucidate its mechanism(s) of action, optimize its pharmacological profile, and translate these findings into tangible therapeutic benefits for patients worldwide.